Cas no 271-80-7 (1h-Pyrazolo[3,4-d]pyrimidine)

1H-Pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a fused pyrazole and pyrimidine ring system. This scaffold is of significant interest in medicinal chemistry due to its structural similarity to purine bases, enabling its use as a versatile pharmacophore. It serves as a key intermediate in synthesizing bioactive molecules, particularly kinase inhibitors and antiviral agents. The compound's rigid, planar structure facilitates strong binding interactions with target proteins, enhancing selectivity and potency. Its synthetic versatility allows for diverse functionalization, making it valuable in drug discovery and development. Additionally, 1H-pyrazolo[3,4-d]pyrimidine derivatives exhibit favorable pharmacokinetic properties, further underscoring their utility in pharmaceutical research.
1h-Pyrazolo[3,4-d]pyrimidine structure
1h-Pyrazolo[3,4-d]pyrimidine structure
Product Name:1h-Pyrazolo[3,4-d]pyrimidine
CAS No:271-80-7
MF:C5H4N4
MW:120.112059593201
MDL:MFCD06407902
CID:269842
PubChem ID:67499
Update Time:2025-06-09

1h-Pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine
    • 1(2)H-pyrazolo[3,4-d]pyrimidine
    • 1H-Pyrazolo[3,4-d]pyrimidine (6CI,8CI,9CI)
    • diazolo[3,4-d]pyrimidine
    • pyrazolo(3,4-d)pyrimidine
    • pyrazolo[4,3-e]pyrimidine
    • pyrazolo[5,4-d]pyrimidine
    • pyrazolopyrimidine
    • 2H-Pyrazolo[3,4-d]pyrimidine
    • pyrazolo[3,4-d]pyrimidine
    • 1H-Pyrazolo(3,4-d)pyrimidine
    • 2,4,8,9-tetrazabicyclo[4.3.0]nona-1,3,5,7-tetraene
    • NSC82206
    • PubChem23879
    • 5,7-Diaza-1H-indazole
    • 5h-pyrazolo[3,4-d]pyrimidine
    • 1H-pyrazolo[3, 4-d]pyrimidine
    • QUKPALAWEPMWOS-UHFFFAOYSA-N
    • FCH836900
    • 2539AB
    • A
    • F87671
    • BL007573
    • J-504737
    • DTXSID60181566
    • SY009465
    • MFCD18814987
    • NSC-82206
    • MFCD06407902
    • AMY15861
    • AKOS006281904
    • SCHEMBL7771
    • CS-0045912
    • MB03781
    • 271-78-3
    • TS-01613
    • 271-80-7
    • A22570
    • Z1198168658
    • NSC 82206
    • DB-347079
    • 1h-Pyrazolo[3,4-d]pyrimidine
    • MDL： MFCD06407902
    • Inchi： 1S/C5H4N4/c1-4-2-8-9-5(4)7-3-6-1/h1-3H,(H,6,7,8,9)
    • InChI Key： QUKPALAWEPMWOS-UHFFFAOYSA-N
    • SMILES： N1C2C(=CN=CN=2)C=N1

Computed Properties

  • Exact Mass: 120.04400
  • Monoisotopic Mass: 120.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.472g/cm3
  • Boiling Point: 312.5℃ at 760 mmHg
  • Flash Point: 158.7ºC
  • Refractive Index: 1.737
  • PSA: 54.46000
  • LogP: 0.35290

1h-Pyrazolo[3,4-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1h-Pyrazolo[3,4-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P12972-5g
1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 95%
5g
 15592CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P12972-1g
1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 97+%
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 7695.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE165-100mg
1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 97+%
100mg
 305CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE165-250mg
1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 97+%
250mg
 664CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE165-1g
1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 97+%
1g
 2025.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P12972-5g
1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 95%
5g
 15592.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P12972-1g
1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 95%
1g
 4337.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE165-200mg
1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 97+%
200mg
 513.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE165-50mg
1h-Pyrazolo[3,4-d]pyrimidine
 271-80-7 97+%
50mg
 175.0CNY 2021-07-13

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